molecular formula C8H4BrClF2O2 B2711660 Methyl 4-bromo-3-chloro-2,6-difluorobenzoate CAS No. 1500268-85-8

Methyl 4-bromo-3-chloro-2,6-difluorobenzoate

Cat. No.: B2711660
CAS No.: 1500268-85-8
M. Wt: 285.47
InChI Key: YAOYAGCLBFNBGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-bromo-3-chloro-2,6-difluorobenzoate is a chemical compound with the CAS Number: 1500268-85-8 . It has a molecular weight of 285.47 .


Molecular Structure Analysis

The molecule crystallizes in the centrocemetric space group P -1 with two rotomer molecules of the title compound in the asymmetric unit . The position of ortho-fluoro azo rings differ between the two rotomers with one molecule having a rotation angle of 4.4° and the other molecule having a rotation angle of 76.9° with respect to the methyl 4-bromobenzoate .

Scientific Research Applications

  • Crystal Structure and Computational Analysis : The single crystal structure of Methyl 4-hydroxybenzoate, a related compound, was studied, revealing how it forms a 3D framework through extensive intermolecular hydrogen bonding. Computational calculations using Gaussian 09W program, Hartree Fock (HF), and Density Functional Theory (DFT) methods were applied to understand its properties (Sharfalddin et al., 2020).

  • Molecular Structure and Vibrational Analysis : Research on 2-(4-Chlorophenyl)-2-oxoethyl 3-methylbenzoate, another related molecule, showed its structure and vibrational properties. This was achieved through IR, X-ray diffraction studies, and computational methods (Kumar et al., 2014).

  • Thermodynamic Properties of Halogenbenzoic Acids : The vapor pressures and melting temperatures of various halogenbenzoic acids, including bromo-methylbenzoic acids, were studied. The results provided insights into specific interactions in the liquid and crystal phases of these acids (Zherikova et al., 2016).

  • Energetic Structure-Property Relationships : This study evaluated the thermodynamic properties of halogenosubstituted benzoic acids, including methyl-substituted bromobenzoic acids, using high-level quantum-chemical methods. It developed a group contribution procedure for estimating gas-phase and liquid-phase enthalpies of formation, important for material sciences and environmental assessments (Zherikova & Verevkin, 2019).

  • Metabolism of Halogenated Benzoates : Alcaligenes denitrificans NTB-1 metabolizes halogenated benzoates, including bromo- and chlorobenzoates, through hydrolytic dehalogenation. This study provides insights into the microbial degradation pathways of these compounds, which is significant for understanding environmental biodegradation processes (van den Tweel et al., 1987).

Properties

IUPAC Name

methyl 4-bromo-3-chloro-2,6-difluorobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4BrClF2O2/c1-14-8(13)5-4(11)2-3(9)6(10)7(5)12/h2H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAOYAGCLBFNBGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C(=C(C=C1F)Br)Cl)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4BrClF2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.47 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1500268-85-8
Record name methyl 4-bromo-3-chloro-2,6-difluorobenzoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.